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Compound of Interest

Compound Name: (3-Amino-4-fluorophenyl)methanol

Cat. No.: B1282870 Get Quote

This technical guide serves as a resource for researchers, scientists, and drug development

professionals, providing key information on the chemical compound (3-Amino-4-
fluorophenyl)methanol.

Nomenclature
The accurate identification of chemical compounds is crucial for research and development.

The standard nomenclature for the compound with the CAS Number 227609-86-1 is provided

below.

Identifier Type Name

IUPAC Name (3-Amino-4-fluorophenyl)methanol[1]

Synonym 3-Amino-4-fluorobenzyl alcohol

CAS Number 227609-86-1[1][2]

Experimental Protocols and Biological Activity
As of the current literature review, detailed experimental protocols for the synthesis or specific

biological assays of (3-Amino-4-fluorophenyl)methanol are not readily available in public

databases. While the broader class of fluorinated amino alcohols is of significant interest in

medicinal chemistry for the development of novel therapeutics, specific studies detailing the
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signaling pathways, mechanisms of action, or comprehensive biological activity of this

particular compound have not been prominently published.

Fluorine-containing amino acids and related structures are increasingly utilized in drug design

due to their ability to enhance pharmacological properties. The introduction of fluorine can

improve metabolic stability, binding affinity, and bioavailability. It is plausible that (3-Amino-4-
fluorophenyl)methanol serves as a building block in the synthesis of more complex molecules

with potential therapeutic applications. However, without specific studies on this compound,

any discussion of its role in signaling pathways or its biological effects would be speculative.

Further research is required to elucidate the specific biological functions and potential

applications of (3-Amino-4-fluorophenyl)methanol.

Logical Relationships and Workflows
Given the absence of specific experimental data or defined biological roles for (3-Amino-4-
fluorophenyl)methanol, a diagram illustrating a signaling pathway or a detailed experimental

workflow cannot be constructed at this time. The logical workflow for investigating a compound

of this nature would typically follow a standardized path in drug discovery and development.
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Caption: A generalized workflow for drug discovery and development, applicable to novel

chemical entities like (3-Amino-4-fluorophenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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